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Compound of Interest

Compound Name: 2,5-Hexanedione-D10

Cat. No.: B3044239 Get Quote

Essential Safety and Handling Guide for 2,5-
Hexanedione-D10
This guide provides immediate safety, handling, and disposal information for 2,5-Hexanedione-
D10, tailored for researchers, scientists, and drug development professionals. The following

procedures are based on the safety data for the closely related compound, 2,5-Hexanedione,

as specific data for the deuterated form is limited. The primary difference in 2,5-Hexanedione-
D10 is the isotopic substitution of hydrogen with deuterium, which is not expected to

significantly alter its chemical hazards.

Immediate Safety and Hazard Information
2,5-Hexanedione is classified as a hazardous substance with potential for serious health

effects. It is a neurotoxin and may cause damage to the nervous system through prolonged or

repeated exposure.[1][2] It is also a skin and eye irritant and is suspected of damaging fertility.

[1][2][3] The vapors of this combustible liquid can form explosive mixtures with air.

Hazard Classifications:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3044239?utm_src=pdf-interest
https://www.benchchem.com/product/b3044239?utm_src=pdf-body
https://www.benchchem.com/product/b3044239?utm_src=pdf-body
https://www.benchchem.com/product/b3044239?utm_src=pdf-body
https://www.benchchem.com/product/b3044239?utm_src=pdf-body
https://www.echemi.com/sds/acetonylacetone-pid_Seven3471.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106870-SDS-EN.pdf
https://www.echemi.com/sds/acetonylacetone-pid_Seven3471.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106870-SDS-EN.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11411717&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Reproductive Toxicity 2

Specific Target Organ Toxicity (Repeated

Exposure)
2

Source: ECHEMI, DC Fine Chemicals

Physical and Chemical Properties:

Property Value

Physical State Liquid

Appearance Amber

Odor Characteristic

Boiling Point 185 - 193 °C / 365 - 379.4 °F

Flash Point 78 °C / 172.4 °F

Vapor Density 3.9 (Air = 1.0)

Specific Gravity 0.973

Source: Fisher Scientific, Thermo Fisher Scientific

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to minimize exposure when

handling 2,5-Hexanedione-D10.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3044239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended PPE
Specifications and
Rationale

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and wash hands

after removal.

Body Protection Laboratory coat

A flame-resistant lab coat

should be worn to protect

against splashes and potential

ignition sources.

Respiratory Protection
Use in a well-ventilated area or

with a respirator

All handling should be

performed in a certified

chemical fume hood. If a fume

hood is not available or if

exposure limits are exceeded,

a NIOSH-approved respirator

with organic vapor cartridges is

required.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2,5-Hexanedione.

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment as outlined in the table above.
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Have an emergency plan and appropriate spill cleanup materials readily available.

2. Handling:

Conduct all procedures involving 2,5-Hexanedione-D10 within a certified chemical fume

hood to minimize vapor inhalation.

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from sources of ignition as the substance is combustible.

3. Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.

Disposal Plan
Proper disposal of 2,5-Hexanedione-D10 and contaminated materials is critical to prevent

environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste containing 2,5-Hexanedione-D10, including contaminated materials like

gloves and absorbent pads, in a designated, chemically compatible, and leak-proof

container.

Clearly label the container as "Flammable Organic Waste" and list "2,5-Hexanedione-D10"

as a component.

2. Waste Storage:
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Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated, away from incompatible materials.

3. Final Disposal:

Dispose of the waste through a licensed disposal company.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Workflow Diagram
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Safe Handling Workflow for 2,5-Hexanedione-D10
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Caption: Workflow for the safe handling of 2,5-Hexanedione-D10 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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